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An In-depth Technical Guide to 2-
Nitrodiphenylamine

Introduction

2-Nitrodiphenylamine (2-NDPA), with the chemical formula C12H10N202, is a nitrated aromatic
amine derivative of diphenylamine.[1][2] It is an organic compound typically appearing as an
orange-red to red-brown crystalline solid, often in the form of flakes or powder.[1][3][4] This
technical guide provides a comprehensive overview of the physical and chemical properties,
experimental protocols, and key applications of 2-Nitrodiphenylamine, intended for
researchers, scientists, and professionals in drug development and chemical industries.

Identified by its CAS Number 119-75-5, 2-NDPA is primarily recognized for its critical role as a
stabilizer in explosives and propellants, particularly those containing nitric acid esters like
nitrocellulose or nitroglycerin.[1][2][5] It effectively extends the shelf-life and ensures the safety
of these materials by neutralizing decomposition products such as nitrogen oxides.[1][3]
Beyond this primary application, it serves as a vital intermediate in organic synthesis, notably
for dyes and pigments, and has applications as a solvent dye.[2][3][5]

Physical and Chemical Properties

2-Nitrodiphenylamine is a polar but hydrophobic molecule.[1] It is generally stable under
normal conditions but may be sensitive to prolonged air exposure and should be stored in a
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dark, inert atmosphere.[3][5]

Quantitative Physical Data

The fundamental physical properties of 2-Nitrodiphenylamine are summarized in the table

below.
Property Value Source(s)
Molecular Formula C12H10N202 [1103114]
Molecular Weight 214.22 g/mol [3][4]
Melting Point 74-76 °C (165-167 °F) [1][21[3]
Boiling Point 346 °C at 760 mmHg [2][3]
Density 1.36 g/cm3 [3][5][6]
Vapor Density 10.7 (vs. air) [61[71[8]
Vapor Pressure 4.83 x 10~ mmHg at 25°C [9][10]
pKa -3.39 + 0.20 (Predicted) [5119]
Refractive Index 1.6660 (Estimate) [518]

Solubility

2-Nitrodiphenylamine is characterized by its low solubility in water but shows slight solubility

in several organic solvents.[3][4][5]
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Solvent Solubility Source(s)
Water Negligible / Insoluble (< 1 AY]]
mg/mL at 22°C)
Chloroform Slightly soluble [31[5]
DMSO Slightly soluble [31[5]
Methanol Slightly soluble [31[5]
Acetone Soluble [4][11]
Ethanol Slightly soluble [12]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-

Nitrodiphenylamine.

Technique Data Highlights Source(s)
1H NMR 90 MHz in CDCls [10]
13C NMR in CDCls [10]
Major peaks at m/z 167, 214,
Mass Spec (GC-MS) [4]
169, 136
KBr disc, CCla solution, nujol
IR Spectroscopy _ [10]
mull available
UV-Vis Spectroscopy Data available [4][10]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of 2-Nitrodiphenylamine

are essential for its practical application in research and industry.

Synthesis Protocol: Ullmann-Goldberg Type Reaction
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One common method for synthesizing 2-Nitrodiphenylamine involves a copper-catalyzed N-
arylation reaction. The following protocol is adapted from established procedures.[5][13]

Reactants:

2-Nitrophenylboronic acid (1 mmol)

Aniline (1.2 mmol)

Potassium fluoride (KF, 2 mmol)

Copper-immobilized catalyst (Cu-IS-AMBA-MNPs, 0.025 mmol)

Dimethyl sulfoxide (DMSO, 4 mL)

Procedure:

Combine 2-nitrophenylboronic acid, aniline, potassium fluoride, and the copper catalyst in a
reaction vessel containing DMSO.

o Heat the mixture to 130°C under a nitrogen atmosphere with vigorous stirring for 2 hours.

 After the reaction is complete, cool the mixture and separate the magnetic copper catalyst
using an external magnet.

e Wash the recovered catalyst with dry dichloromethane (CH2Clz) for reuse.

o Evaporate the solvent from the reaction mixture using a rotary evaporator.

» To the residue, add ethyl acetate and water for extraction.

o Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSQa).

o Evaporate the solvent under reduced pressure to yield the crude product.

Purification Protocol

The crude 2-Nitrodiphenylamine obtained from synthesis can be purified to achieve high
purity (>98%).[13][14]
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Methods:

e Column Chromatography: Purify the crude product using column chromatography with a
mobile phase of ethyl acetate/n-hexane.[13]

e Recrystallization: Dissolve the crude or column-purified product in a minimal amount of hot
80% ethanol. Allow the solution to cool slowly to form crystals, which are then filtered and
dried.[14]

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)

HPLC is a standard method for determining the purity of 2-Nitrodiphenylamine and its
concentration in various matrices, such as propellants.[15][16][17]

Methodology:

Column: Reverse-phase (RP) C18 column (e.g., Newcrom R1).[15]

» Mobile Phase: A mixture of acetonitrile and water, often with an acid modifier like phosphoric
acid or formic acid for Mass Spectrometry compatibility.[15]

o Detection: UV detector, as 2-Nitrodiphenylamine has strong UV absorbance.

o Sample Preparation: Accurately weigh the sample and dissolve it in a suitable solvent (e.g.,
acetonitrile). Filter the solution through a 0.45 pm filter before injection.

» Analysis: Inject the sample into the HPLC system. The retention time and peak area are
used to identify and quantify 2-Nitrodiphenylamine by comparing it against a certified
reference standard.

Chemical Reactivity and Visualization

The primary industrial function of 2-Nitrodiphenylamine is as a stabilizer for nitrocellulose-
based propellants.[5] This involves a chemical reaction pathway where it scavenges nitrogen
oxides (NOXx), which are produced during the slow decomposition of the propellant. This action
prevents autocatalytic decomposition, thereby extending the propellant's shelf life.[1][3]
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The stabilization process begins with the reaction of 2-NDPA with NOXx, leading to the formation
of N-nitroso-2-nitrodiphenylamine (NO-2NDPA).[18][19] This intermediate can then undergo
further reactions, including oxidation and rearrangement, to form more stable C-dinitro
compounds like 2,2'- and 2,4'-dinitrodiphenylamine.[18][19]

Below are Graphviz diagrams illustrating key workflows and the chemical stabilization pathway.

Reactants & Setup Reaction ‘Work-up & Purification

Catalyst Solvent Extraction Drying Purification Pure 2-NDPA
Separation Evaporation (EtOAc/Water) (MgS04) (Chromatography)

2-Nitrophenylboronic Acid Add to DMSO Heat to 130°C
Aniline, KF, Catalyst under N2 (2 hours)

,,,,,,,,, Recovered
Catalyst

product

reactant

Click to download full resolution via product page

Diagram 1: General workflow for the synthesis of 2-Nitrodiphenylamine.
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Diagram 2: Analytical workflow for 2-Nitrodiphenylamine using HPLC.
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Diagram 3: Chemical pathway of propellant stabilization by 2-Nitrodiphenylamine.

Safety and Handling

2-Nitrodiphenylamine is classified as an irritant, causing skin, eye, and respiratory tract
irritation.[4][7] Exposure may also lead to methemoglobinemia, a condition where hemoglobin's
ability to carry oxygen is reduced.[4][5][11]

Handling Precautions:
e Use in a well-ventilated area.[7][20]

o Wear appropriate personal protective equipment (PPE), including chemical safety goggles,
gloves, and respiratory protection.[7]

¢ Avoid generating dust.[7][21]
e Wash hands thoroughly after handling.[7]

» Store in a tightly closed container in a cool, dry place away from incompatible substances
like strong oxidizers, acids, and bases.[4][5][7]

Spill and First Aid:

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b016788?utm_src=pdf-body-img
https://www.benchchem.com/product/b016788?utm_src=pdf-body
https://www.benchchem.com/product/b016788?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrodiphenylamine
https://pim-resources.coleparmer.com/sds/43469.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrodiphenylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4113940.htm
https://cameochemicals.noaa.gov/chemical/20769
https://pim-resources.coleparmer.com/sds/43469.pdf
https://www.chemicalbook.com/msds/2-nitrodiphenylamine.pdf
https://pim-resources.coleparmer.com/sds/43469.pdf
https://pim-resources.coleparmer.com/sds/43469.pdf
https://datasheets.scbt.com/sc-216260.pdf
https://pim-resources.coleparmer.com/sds/43469.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrodiphenylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4113940.htm
https://pim-resources.coleparmer.com/sds/43469.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In case of a spill, remove ignition sources, dampen the solid material with a solvent like
acetone, and transfer it to a suitable disposal container.[4][11]

For eye contact, flush immediately with plenty of water for at least 15 minutes.[7]

For skin contact, flush with plenty of water while removing contaminated clothing.[7]

If inhaled, move to fresh air.[7]

Seek medical attention in all cases of significant exposure.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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